Cyclohexyl 5-bromopentanoate

• CAS No.: 1554-79-6
• Molecular Formula: C11H19BrO2
• Molecular Weight: 263.17 g/mol
• IUPAC Name: cyclohexyl 5-bromopentanoate
• InChI: InChI=1S/C11H19BrO2/c12-9-5-4-8-11(13)14-10-6-2-1-3-7-10/h10H,1-9H2
• InChI Key: ADMMCXQWDYYTHB-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)OC(=O)CCCCBr
• Synonyms: 5-Bromopentanoic acid, cyclohexyl ester

Description

Cyclohexyl 5-bromopentanoate, also known as this compound, is a useful research compound. Its molecular formula is C11H19BrO2 and its molecular weight is 263.17 g/mol. The purity is usually 95%.
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Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The bromine atom at the terminal position undergoes S_N2 reactions with nucleophiles (e.g., amines, thiols, or alkoxides). For example:
Reaction Scheme :
$\text{Cyclohexyl 5 bromopentanoate}+\text{Nu}^-\rightarrow \text{Cyclohexyl 5 Nu pentanoate}+\text{Br}^-$

Key Findings :

• Amine alkylation : Reacting with primary/secondary amines (e.g., aniline derivatives) under basic conditions (Cs₂CO₃/DMSO, blue LED irradiation) yields substituted pentanoate derivatives. Yields range from 51% to 85% depending on steric hindrance .

• Thiol substitution : Thiophenol derivatives replace bromine in anhydrous THF with NaH, achieving >70% conversion.

Table 1: Substitution Reaction Conditions

Nucleophile	Conditions	Yield (%)	Product Application
Aniline	Cs₂CO₃, DMSO, 34W blue LEDs	82	Secondary amine synthesis
Thiophenol	NaH, THF, RT	72	Thioether intermediates

Hydrolysis Reactions

The ester group undergoes acid- or base-catalyzed hydrolysis :
Reaction Pathways :

• Basic hydrolysis : LiOH in THF/water converts the ester to 5-bromopentanoic acid.

• Acidic hydrolysis : HCl (conc.) yields cyclohexanol and 5-bromopentanoic acid.

Mechanistic Insight :
Base-mediated hydrolysis follows second-order kinetics, with the rate dependent on hydroxide ion concentration .

Elimination Reactions

Under strong bases (e.g., KOtBu), dehydrohalogenation forms α,β-unsaturated esters:
Reaction Scheme :
$\text{Cyclohexyl 5 bromopentanoate}\xrightarrow{\text{KOtBu}}\text{Cyclohexyl 4 pentenoate}+\text{HBr}$

Key Data :

• Reaction proceeds via E2 mechanism, favoring trans-alkene formation.

• Yields reach 65–78% in DMF at 80°C.

Cyclization Reactions

Intramolecular cyclization forms γ-lactones or macrocyclic esters under specific conditions:
Example :
$\text{Cyclohexyl 5 bromopentanoate}\xrightarrow{\text{AgNO CH CN}}\text{Cyclohexyl tetrahydrofuran 2 one}$

Research Findings :

• Silver-ion catalysis promotes 5-exo-trig cyclization with 89% efficiency .

• Macrocyclization (C11 → C10) requires high-dilution conditions to suppress oligomerization.

Table 2: Cyclization Outcomes

Catalyst	Solvent	Product	Yield (%)
AgNO₃	CH₃CN	Tetrahydrofuran-2-one	89
Pd(PPh₃)₄	Toluene	12-membered macrocycle	43

Reduction Reactions

The ester and bromine moieties undergo selective reduction:

• LiAlH₄ : Reduces the ester to 5-bromopentanol (95% yield).

• DIBAL-H : Partially reduces the ester to aldehyde intermediates at −78°C .

Cross-Coupling Reactions

The bromine participates in transition-metal-catalyzed couplings :

• Suzuki coupling : With arylboronic acids (Pd(OAc)₂, SPhos), yielding biarylpentanoates (60–75% yield) .

• Heck reaction : Forms α,β-unsaturated esters using Pd/C and acrylates.

Q & A

Q. What are the optimal synthetic routes for preparing Cyclohexyl 5-bromopentanoate with high purity?

Methodological Answer: this compound can be synthesized via esterification of 5-bromopentanoic acid with cyclohexanol under acidic catalysis (e.g., sulfuric acid or p-toluenesulfonic acid). Key steps include:

• Reflux conditions : Optimize temperature (typically 80–110°C) and reaction time (6–24 hours) to maximize yield.
• Purification : Use fractional distillation or column chromatography to isolate the ester, followed by characterization via $^1H$-NMR (to confirm ester linkage) and GC-MS for purity assessment.
• Bromination control : Ensure selective bromination at the pentanoate chain’s terminal position by monitoring reaction intermediates with thin-layer chromatography (TLC) .

Q. How can spectroscopic techniques confirm the structure and purity of this compound?

Methodological Answer:

• $^1H$-NMR : Identify peaks for the cyclohexyl group (multiplet at δ 1.0–2.0 ppm) and the bromopentanoate chain (triplet for terminal -CH$_2$-Br at δ 3.3–3.5 ppm).
• IR spectroscopy : Confirm ester carbonyl (C=O stretch at ~1740 cm$^{-1}$) and C-Br bond (600–500 cm$^{-1}$).
• Mass spectrometry : Look for molecular ion peaks at m/z 264 (M$^+$) and fragment ions corresponding to cyclohexyl and bromopentanoate moieties.
• Purity validation : Use HPLC with UV detection (λ = 210 nm) to quantify impurities (<1% threshold) .

Advanced Research Questions

Q. What experimental strategies resolve contradictions in reported reaction yields for this compound synthesis?

Methodological Answer: Discrepancies in yields often arise from variations in bromination efficiency or side reactions (e.g., elimination or oxidation). To address this:

• Design of Experiments (DoE) : Systematically vary parameters (catalyst loading, solvent polarity, temperature) and analyze outcomes using response surface methodology.
• Mechanistic studies : Use deuterated solvents (e.g., D$_2$O) to trace protonation pathways or employ $^{13}C$-NMR to track intermediate stability.
• Reproducibility checks : Cross-validate results with independent labs using identical protocols, as emphasized in standardized reporting frameworks .

Q. How does the cyclohexyl group’s conformation influence the reactivity of this compound in nucleophilic substitution reactions?

Methodological Answer: The chair conformation of the cyclohexyl ring affects steric hindrance and electronic effects:

• Conformational analysis : Use computational methods (DFT or MP2/cc-pVDZ) to model energy differences between axial and equatorial orientations of substituents.

• Kinetic studies : Compare reaction rates of axial vs. equatorial conformers in SN$_2$ reactions with nucleophiles (e.g., azide or thiols).

• Table : Energy differences between conformers (example from similar cyclohexyl derivatives):

  Conformer	Energy (kcal/mol)	Dominance at equilibrium
  Axial	5.69	Minor (10–15%)
  Equatorial	0.00	Major (85–90%)
  Data adapted from computational studies on cyclohexyl-substituted compounds .

Q. What computational approaches predict the environmental persistence or toxicity of this compound?

Methodological Answer:

• QSPR models : Use quantitative structure-property relationship (QSPR) software to estimate biodegradability (e.g., BIOWIN) or aquatic toxicity (ECOSAR).
• Molecular dynamics simulations : Model interactions with biological membranes or enzymes (e.g., cytochrome P450) to assess metabolic pathways.
• Validation : Compare predictions with experimental ecotoxicology data (e.g., OECD Test Guidelines 301 for biodegradation) .

Methodological Frameworks for Research Design

Q. How can the PICOT framework structure studies on this compound’s applications?

Example Application:

• Population : Organic reaction systems requiring brominated esters.
• Intervention : Use of this compound as a alkylating agent.
• Comparison : Alternative bromoesters (e.g., benzyl 5-bromopentanoate).
• Outcome : Yield, selectivity, and byproduct profiles.
• Time : Reaction completion within 12 hours.
  This framework ensures systematic comparison of variables and aligns with reproducibility standards .

Key Considerations for Literature Reviews

• Gap analysis : Prioritize recent studies (2018–2025) on brominated esters in peer-reviewed journals (e.g., International Journal of Chemistry), avoiding non-academic sources .
• Data synthesis : Tabulate conflicting results (e.g., catalytic efficiency of Pd vs. Cu in coupling reactions) to identify unresolved mechanistic questions .